![molecular formula C21H19ClN2O3S B2933376 (6-Chloro-4-(o-tolylsulfonyl)quinolin-3-yl)(pyrrolidin-1-yl)methanone CAS No. 1110989-40-6](/img/structure/B2933376.png)
(6-Chloro-4-(o-tolylsulfonyl)quinolin-3-yl)(pyrrolidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “(6-Chloro-4-(o-tolylsulfonyl)quinolin-3-yl)(pyrrolidin-1-yl)methanone” is a complex organic molecule that contains several functional groups and rings, including a quinoline ring, a pyrrolidine ring, and a sulfonyl group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, quinoline derivatives are often synthesized through various methods such as Skraup synthesis, Doebner-Miller reaction, and Friedländer synthesis . Pyrrolidine derivatives can be synthesized from proline or by cyclization of amines .Molecular Structure Analysis
The quinoline ring in this compound is a nitrogen-containing bicyclic compound, which is widely found throughout nature in various forms . The pyrrolidine ring is a five-membered nitrogen heterocycle .Chemical Reactions Analysis
Quinoline derivatives are known to exhibit a broad range of chemical and biological properties . They are utilized in various areas such as medicine, food, catalysts, dyes, materials, refineries, electronics, etc . Pyrrolidine derivatives also have a wide range of applications in medicinal chemistry .Scientific Research Applications
I have conducted a search, but it appears that there is limited information available on the specific scientific research applications of “(6-Chloro-4-(o-tolylsulfonyl)quinolin-3-yl)(pyrrolidin-1-yl)methanone”. This could be due to the novelty or obscurity of the compound in scientific literature.
However, quinoline derivatives, in general, have a wide range of applications in medicinal and industrial chemistry due to their pharmacological activities . They are often explored for their antimicrobial , anticonvulsant , and antifungal properties .
properties
IUPAC Name |
[6-chloro-4-(2-methylphenyl)sulfonylquinolin-3-yl]-pyrrolidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN2O3S/c1-14-6-2-3-7-19(14)28(26,27)20-16-12-15(22)8-9-18(16)23-13-17(20)21(25)24-10-4-5-11-24/h2-3,6-9,12-13H,4-5,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJLVSZBKMDVQDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1S(=O)(=O)C2=C3C=C(C=CC3=NC=C2C(=O)N4CCCC4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.